4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
Overview
Description
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride, also known as MPSC, is a novel sulfonyl chloride reagent used in organic synthesis and biochemistry. It has become increasingly popular due to its ability to react with a variety of nucleophiles, its high selectivity, and its low cost. MPSC is a versatile reagent that can be used to synthesize a variety of compounds, including peptides, amides, esters, and thioesters. Additionally, MPSC can be used in a variety of applications, such as in the synthesis of pharmaceuticals and in the determination of the structure of proteins.
Mechanism of Action
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride reacts with nucleophiles to form a sulfonyl chloride, which is then hydrolyzed to form a carboxylic acid. The carboxylic acid can then be reacted with a variety of compounds, such as amines, alcohols, and thiols, to form a variety of products.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects, as it is a reagent and not a drug or therapeutic agent.
Advantages and Limitations for Lab Experiments
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride has several advantages for use in laboratory experiments. It is a low-cost reagent that is highly selective and can be used to synthesize a variety of compounds. Additionally, it is relatively easy to synthesize and is relatively stable in storage. However, this compound can be sensitive to moisture and should be stored in a dry environment.
Future Directions
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride has a wide range of potential applications in the pharmaceutical and biotechnology industries. It could be used to synthesize a variety of pharmaceuticals, such as peptides, amides, esters, and thioesters. Additionally, it could be used to synthesize small molecules, such as dyes, which could be used in various applications, such as in the detection of proteins. Furthermore, this compound could be used to synthesize a variety of compounds, such as inhibitors and activators, which could be used to study the function of proteins. Finally, this compound could be used in the synthesis of complex molecules, such as polypeptides, which could be used in drug discovery and development.
Synthesis Methods
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride can be synthesized in a variety of ways, with the most common method being the reaction of methyl isocyanate with propan-2-ol. The reaction is catalyzed by a Lewis acid, such as aluminum chloride, and is carried out at temperatures between -78°C and -10°C. The product of this reaction is a mixture of this compound and its isomer, 4-methyl-1-(propan-2-yl)-1H-pyrazole-3-sulfonyl chloride. The two compounds can then be separated via column chromatography.
Scientific Research Applications
4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride is a useful reagent for organic synthesis, as it can be used to synthesize a variety of compounds, including peptides, amides, esters, and thioesters. Additionally, this compound can be used in a variety of scientific research applications, such as in the synthesis of pharmaceuticals and in the determination of the structure of proteins. This compound is also a useful reagent for the synthesis of small molecules, such as dyes, which can be used in various applications, such as in the detection of proteins.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride involves the reaction of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonic acid with thionyl chloride.", "Starting Materials": [ "4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonic acid", "Thionyl chloride" ], "Reaction": [ "To a solution of 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonic acid in dry dichloromethane, add thionyl chloride dropwise at 0°C.", "Stir the reaction mixture at room temperature for 2 hours.", "Remove the solvent under reduced pressure to obtain the crude product.", "Purify the crude product by column chromatography using a suitable solvent system to obtain 4-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride as a white solid." ] } | |
CAS RN |
1823909-13-2 |
Molecular Formula |
C7H11ClN2O2S |
Molecular Weight |
222.7 |
Purity |
95 |
Origin of Product |
United States |
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